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Compound of Interest

Compound Name: 2-(Pyridin-3-Yl)Benzaldehyde

Cat. No.: B062508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-(Pyridin-3-Yl)Benzaldehyde, with a focus on data relevant to research and

development.

Core Molecular Data
The fundamental molecular characteristics of 2-(Pyridin-3-Yl)Benzaldehyde are summarized

below.

Molecular Identity and Weight
The molecular formula for 2-(Pyridin-3-Yl)Benzaldehyde is C₁₂H₉NO.[1][2] Its molecular

weight has been determined to be 183.21 g/mol .[1] A more precise mass is 183.206 g/mol .[2]

Calculation of Molecular Weight
The molecular weight is derived from the sum of the atomic weights of its constituent atoms.

The calculation based on IUPAC standard atomic weights is detailed in the table below.
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Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 12 12.011 144.132

Hydrogen H 9 1.008 9.072

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999 15.999

Total 183.210

Atomic weights are based on IUPAC recommendations.[3][4][5][6]

Experimental Protocols
Synthesis of 2-(Pyridin-3-Yl)Benzaldehyde
A common method for the synthesis of 2-(Pyridin-3-Yl)Benzaldehyde is the Suzuki coupling

reaction.[7]

Materials:

o-Bromobenzaldehyde

Pyridine-3-boronic acid

Sodium carbonate (Na₂CO₃)

Palladium acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

N,N-dimethylformamide (DMF)

Water

Chloroform
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Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a reaction vessel protected by a nitrogen atmosphere, suspend o-bromobenzaldehyde (1

equivalent), sodium carbonate (1.2 equivalents), and pyridine-3-boronic acid (1.1

equivalents) in a 2:1 solvent mixture of N,N-dimethylformamide and water.[7]

Add palladium acetate (0.05 equivalents) and triphenylphosphine (0.2 equivalents) to the

mixture.[7]

Stir the reaction mixture overnight at 110 °C.[7]

After the reaction is complete, filter the mixture.

Dilute the filtrate with chloroform, wash with brine, and then dry the organic layer over

anhydrous magnesium sulfate.[7]

Filter the solution and concentrate the filtrate under reduced pressure.[7]

Purify the resulting residue using silica gel column chromatography, with an eluent gradient

of chloroform/methanol from 99/1 to 95/5, to yield 2-(Pyridin-3-Yl)Benzaldehyde as a white

powder.[7]

Logical Workflow for Synthesis
The following diagram illustrates the key steps in the synthesis of 2-(Pyridin-3-
Yl)Benzaldehyde via the Suzuki coupling reaction.
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Synthesis Workflow
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Caption: A flowchart of the Suzuki coupling synthesis of 2-(Pyridin-3-Yl)Benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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